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Compound of Interest

Compound Name: 4-Methylnonane

Cat. No.: B107374

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylnonane, a branched-chain alkane with the chemical formula C10H22, is a volatile
organic compound that has garnered interest for its potential industrial applications.[1][2] This
technical guide provides a comprehensive overview of 4-Methylnonane, including its
physicochemical properties, potential industrial uses, synthesis methodologies, and relevant
experimental protocols. The information is intended for researchers, scientists, and
professionals in drug development and other relevant fields who are interested in the

applications of this compound.

Physicochemical Properties of 4-Methylnonane

Understanding the physical and chemical properties of 4-Methylnonane is crucial for its
application in various industrial processes. A summary of its key properties is presented in the
table below.[3][4]
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Property Value Source(s)
Molecular Formula C10H22 [11[3]
Molecular Weight 142.28 g/mol [3]
Appearance Colorless, clear liquid [1][5]
Boiling Point 163-166 °C [4]

Density 0.73 g/mL at 20 °C [4]
Refractive Index n20/D 1.413

Flash Point 37.90 °C (100.00 °F) [5]

Insoluble in water; Soluble in
Solubility organic solvents like ether, [1][4]

benzene, and chloroform.

Potential Industrial Applications

The unique branched structure of 4-Methylnonane lends it advantageous properties for
several industrial applications, primarily in the fuel and lubricant industries, and as a reference
standard in analytical chemistry.[1][2]

Fuel Additive

Branched-chain alkanes are known to be desirable components in gasoline as they generally
exhibit higher octane ratings compared to their straight-chain counterparts, leading to more
efficient combustion and reduced engine "knocking".[6][7][8] While specific quantitative data on
the performance of 4-Methylnonane as a standalone fuel additive is not extensively
documented in publicly available literature, its structural similarity to other high-octane
branched alkanes suggests its potential to enhance the octane number of gasoline blends.[9]
Further research is warranted to quantify its specific impact on fuel performance metrics.

Lubricant Formulations

The formulation of high-performance lubricants often involves the use of synthetic base oils,
including branched paraffins and polyalphaolefins (PAOs).[10][11] Branched alkanes are
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favored for their lower pour points and acceptable viscosity indices compared to linear
paraffins.[10] Although detailed performance data for lubricants specifically containing 4-
Methylnonane is limited, the general properties of branched alkanes suggest its potential as a
component in synthetic and semi-synthetic lubricant formulations to improve low-temperature
fluidity and maintain viscosity over a range of temperatures.[12][13][14]

Gas Chromatography Reference Standard

Due to its stable and well-defined chemical structure, 4-Methylnonane is utilized as a
reference compound in gas chromatography (GC) for the analysis of hydrocarbon mixtures.[2]
Its distinct retention time under specific GC conditions allows for the identification and
quantification of this compound in complex samples.[15][16][17]

Synthesis of 4-Methylnonane

4-Methylnonane can be synthesized through various organic chemistry routes. The two
primary methods reported are alkylation and catalytic hydrogenation.[2]

Alkylation of Nonane

A common laboratory-scale synthesis involves the alkylation of a nonane derivative. While a
specific protocol for the direct alkylation of nonane to 4-methylnonane is not readily available,
a general approach would involve the use of a Grignard reagent or an organolithium reagent
with a suitable haloalkane.

Disclaimer: This is a generalized protocol and requires optimization for the specific synthesis of
4-Methylnonane.

o Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux
condenser, dropping funnel, and nitrogen inlet, magnesium turnings are reacted with a
suitable brominated nonane isomer (e.g., 4-bromononane) in anhydrous diethyl ether to form
the corresponding Grignard reagent.

o Alkylation Reaction: The Grignard reagent is then reacted with a methylating agent, such as
methyl iodide, which is added dropwise at a controlled temperature.
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e Work-up: The reaction mixture is quenched with a saturated aqueous solution of ammonium
chloride. The organic layer is separated, washed with brine, dried over anhydrous sodium
sulfate, and the solvent is removed under reduced pressure.

 Purification: The crude product is purified by fractional distillation to yield 4-Methylnonane.

Grignard Reagent Preparation Alkylation Work-up & Purification
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Alkylation Synthesis Workflow

Catalytic Hydrogenation of 4-Methylnonene

In an industrial setting, 4-Methylnonane can be produced via the catalytic hydrogenation of 4-
methylnonene.[2] This process involves the addition of hydrogen across the double bond of the
alkene in the presence of a metal catalyst.

Disclaimer: This is a generalized protocol and requires optimization for the specific
hydrogenation of 4-methylnonene.

o Reaction Setup: 4-Methylnonene is dissolved in a suitable solvent, such as ethanol or ethyl
acetate, in a high-pressure reactor (autoclave). A catalytic amount of a hydrogenation
catalyst, typically palladium on carbon (Pd/C) or platinum on carbon (Pt/C), is added to the
solution.[18][19][20][21]

o Hydrogenation: The reactor is sealed, purged with nitrogen, and then pressurized with
hydrogen gas to a specific pressure (e.g., 50-100 psi). The reaction mixture is stirred
vigorously at a set temperature (e.g., room temperature to 80°C) until the uptake of hydrogen
ceases.[19][22]

o Work-up: The reactor is depressurized, and the catalyst is removed by filtration through a
pad of Celite.
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 Purification: The solvent is removed from the filtrate by rotary evaporation, and the resulting
crude 4-Methylnonane can be further purified by distillation if necessary.

Hydrogenation Reaction ‘Work-up & Purification
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Catalytic Hydrogenation Workflow

Experimental Protocol: Gas Chromatography
Analysis

The following is a generalized protocol for the use of 4-Methylnonane as a reference standard
in gas chromatography.

Instrumentation and Conditions

e Gas Chromatograph: Agilent 7890B GC system (or equivalent)

¢ Detector: Flame lonization Detector (FID)

e Column: HP-5ms (30 m x 0.25 mm x 0.25 um) or equivalent non-polar capillary column
o Carrier Gas: Helium, constant flow rate of 1 mL/min

« Injector Temperature: 250 °C

o Detector Temperature: 300 °C

o Oven Program: Initial temperature of 50 °C, hold for 2 minutes, ramp to 250 °C at 10 °C/min,
hold for 5 minutes.

e Injection Volume: 1 uL
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e Split Ratio: 50:1

Procedure

o Standard Preparation: Prepare a standard solution of 4-Methylnonane in a suitable solvent
(e.g., hexane or dichloromethane) at a known concentration (e.g., 100 ppm).

o Sample Preparation: Prepare the hydrocarbon mixture to be analyzed by dissolving a known
amount in the same solvent used for the standard.

« Injection: Inject the standard solution into the GC to determine the retention time of 4-
Methylnonane under the specified conditions.

e Analysis: Inject the sample solution into the GC.

o Data Analysis: Identify the 4-Methylnonane peak in the sample chromatogram by comparing
its retention time to that of the standard. The concentration of 4-Methylnonane in the sample
can be determined by comparing the peak area of the sample to the peak area of the
standard.
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Gas Chromatography Analysis Workflow

Conclusion

4-Methylnonane presents several promising avenues for industrial application, particularly as
a component in advanced fuels and lubricants, and as a reliable standard for analytical
purposes. While further research is needed to fully quantify its performance benefits in specific
formulations, its inherent properties as a branched-chain alkane make it a compound of
significant interest. The synthesis routes are well-established in principle, and standardized
analytical methods allow for its precise identification and quantification. This guide provides a
foundational understanding for researchers and professionals looking to explore the potential of
4-Methylnonane in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b107374#potential-industrial-applications-of-4-
methylnonane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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